Cas no 3954-13-0 (1-isocyanatopentane)
1-Isocyanatopentane (CAS 3088-56-2) is a monofunctional aliphatic isocyanate with the molecular formula C6H11NO. This compound is characterized by its reactive isocyanate group (-NCO), which enables its use as a versatile intermediate in organic synthesis, particularly in the production of polyurethanes, coatings, adhesives, and specialty chemicals. Its linear pentyl chain contributes to favorable solubility in common organic solvents and compatibility with hydrophobic matrices. The isocyanate group exhibits high reactivity toward nucleophiles, such as alcohols and amines, facilitating crosslinking and polymerization processes. Proper handling is essential due to its moisture sensitivity and potential health hazards. Storage under inert conditions is recommended to maintain stability.
1-isocyanatopentane structure
Product Name:1-isocyanatopentane
CAS No:3954-13-0
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00144846
CID:44611
PubChem ID:206036
Update Time:2025-05-28
1-isocyanatopentane Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentyl isocyanate
- 1-isocyanatopentane
- Pentyl isocyanate
- Isocyanicacid, pentyl ester (6CI,7CI,8CI)
- Amyl isocyanate
- n-Pentyl isocyanate
- Pentylisocyanate
- GEO-02093
- MFCD00144846
- Pentyl isocyanate, 98%
- Pentane, 1-isocyanato-
- SCHEMBL68026
- 3954-13-0
- A824610
- n-pentylisocyanate
- AKOS009156439
- FT-0627397
- VRVUKQWNRPNACD-UHFFFAOYSA-N
- DTXSID10192662
- EN300-144846
- Amylisocyanat
- 1-isocyanato-pentane
- G77985
- DB-049433
-
- MDL： MFCD00144846
- Inchi： 1S/C6H11NO/c1-2-3-4-5-7-6-8/h2-5H2,1H3
- InChI Key： VRVUKQWNRPNACD-UHFFFAOYSA-N
- SMILES： O=C=NCCCCC
- BRN： 1746688
Computed Properties
- Exact Mass: 113.08400
- Monoisotopic Mass: 113.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 84.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 29.4A^2
Experimental Properties
- Density: 0.878 g/mL at 25 °C(lit.)
- Boiling Point: 136-137 °C(lit.)
- Flash Point: Fahrenheit: 89.6 ° f
Celsius: 32 ° c - Refractive Index: n20/D 1.414(lit.)
- PSA: 29.43000
- LogP: 1.51240
- Sensitiveness: Moisture Sensitive
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
1-isocyanatopentane Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H226-H302-H312-H315-H318-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3080 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-36/37/38-41
- Safety Instruction： S16-S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R10; R20/21/22; R36/37/38
- Packing Group：II
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：II
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-isocyanatopentane Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-isocyanatopentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P919412-250mg |
Pentyl isocyanate |
3954-13-0 | ≥98% | 250mg |
￥115.20 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P919412-1g |
Pentyl isocyanate |
3954-13-0 | ≥98% | 1g |
￥596.00 | 2022-09-01 | |
| abcr | AB179680-1 g |
1-Pentyl isocyanate, 97%; . |
3954-13-0 | 97% | 1g |
€66.50 | 2023-06-23 | |
| abcr | AB179680-5 g |
1-Pentyl isocyanate, 97%; . |
3954-13-0 | 97% | 5g |
€121.40 | 2023-06-23 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 389951-5G |
1-isocyanatopentane |
3954-13-0 | 98% | 5G |
￥960.6 | 2022-02-24 | |
| Enamine | EN300-144846-0.1g |
1-isocyanatopentane |
3954-13-0 | 95% | 0.1g |
$19.0 | 2023-06-06 | |
| Enamine | EN300-144846-0.25g |
1-isocyanatopentane |
3954-13-0 | 95% | 0.25g |
$19.0 | 2023-06-06 | |
| Enamine | EN300-144846-0.5g |
1-isocyanatopentane |
3954-13-0 | 95% | 0.5g |
$19.0 | 2023-06-06 | |
| Enamine | EN300-144846-1.0g |
1-isocyanatopentane |
3954-13-0 | 95% | 1g |
$22.0 | 2023-06-06 | |
| Enamine | EN300-144846-2.5g |
1-isocyanatopentane |
3954-13-0 | 95% | 2.5g |
$43.0 | 2023-06-06 |
1-isocyanatopentane Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
3954-13-0 (1-isocyanatopentane) Related Products
- 4877-14-9(Tetradecylisocyanate)
- 2411-58-7(Undecane, 1-isocyanato-)
- 4747-81-3(n-Heptyl isocyanate;Heptyl isocyanate)
- 2525-62-4(Hexyl isocyanate)
- 1943-84-6(Hexadecyl isocyanate)
- 4202-38-4(Dodecyl isocyanate)
- 3158-26-7(Octyl isocyanate)
- 13879-35-1(1,12-Diisocyanatododecane)
- 1191-69-1(Decyl isocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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